Cas no 2171211-27-9 (3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171211-27-9
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 5777593
• PubChem ID: 165581935
• Update Time: 2025-10-30

3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1532854
• 3-bromo-5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532321
• 2171936-43-7
• 3-bromo-5-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171211-27-9
• 2171269-76-2
• EN300-1531997
• 3-bromo-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

• Inchi： 1S/C27H23BrN2O5/c28-17-9-16(26(32)33)12-19(13-17)29-25(31)15-10-18(11-15)30-27(34)35-14-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-9,12-13,15,18,24H,10-11,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： TZTCAUYLIBTPML-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Research Brief on 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171211-27-9)

In recent years, the compound 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171211-27-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for peptide synthesis and as a modulator of biological targets. The presence of both a bromo substituent and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound, aiming to optimize its yield and purity for pharmaceutical applications. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structural integrity. The compound's stability under various conditions has also been investigated, providing valuable insights into its handling and storage requirements.

One of the key findings from recent research is the compound's potential as a precursor in the synthesis of cyclic peptides. Cyclic peptides are known for their enhanced stability and bioavailability compared to their linear counterparts, making them attractive candidates for therapeutic development. The incorporation of 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid into peptide chains has been shown to improve their conformational rigidity and target-binding affinity.

Furthermore, preliminary biological assays have indicated that derivatives of this compound exhibit moderate activity against certain enzymes and receptors involved in inflammatory and oncogenic pathways. These findings suggest its potential utility in the development of novel anti-inflammatory and anticancer agents. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

In conclusion, 3-bromo-5-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural attributes and functional groups make it a valuable tool for drug discovery and development. Ongoing research efforts are expected to uncover additional insights into its mechanisms of action and potential clinical applications.